Cas no 72078-54-7 (Benzene, 1-methoxy-4-[2-(4-methylphenyl)ethenyl]-)

• Product Name: Benzene, 1-methoxy-4-[2-(4-methylphenyl)ethenyl]-
• CAS No: 72078-54-7
• MF: C₁₆H₁₆O
• MW: 224.297644615173
• CID: 544568
• PubChem ID: 3842752
• Update Time: 2025-04-19

Benzene, 1-methoxy-4-[2-(4-methylphenyl)ethenyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-methoxy-4-[2-(4-methylphenyl)ethenyl]-
• 1-methoxy-4-[2-(4-methylphenyl)ethenyl]benzene
• DTXSID00397184
• 72078-54-7

• Inchi： 1S/C16H16O/c1-13-3-5-14(6-4-13)7-8-15-9-11-16(17-2)12-10-15/h3-12H,1-2H3
• InChI Key： UKUIMCCHHQZISK-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)C=CC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 224.12018
• Monoisotopic Mass: 224.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 4.9
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes